Cas no 22240-50-2 (Benzothiazole,6-ethenyl-2-methyl-)

• Product Name: Benzothiazole,6-ethenyl-2-methyl-
• CAS No: 22240-50-2
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 250569
• Update Time: 2024-01-26

Benzothiazole,6-ethenyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-ethenyl-2-methyl-
• Benzothiazole,2-methyl-6-vinyl- (8CI)
• Benzothiazole, 2-methyl-6-vinyl- (8CI)

• Inchi： 1S/C10H9NS/c1-3-8-4-5-9-10(6-8)12-7(2)11-9/h3-6H,1H2,2H3
• InChI Key： CWEKIJPGXDKWNG-UHFFFAOYSA-N
• SMILES： S1C2=CC(C=C)=CC=C2N=C1C

Computed Properties

• Exact Mass: 175.04567
• Monoisotopic Mass: 175.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 12.89